Cas no 3587-84-6 (2-methoxy-1-phenylethan-1-ol)

• Product Name: 2-methoxy-1-phenylethan-1-ol
• CAS No: 3587-84-6
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 829412
• PubChem ID: 572294
• Update Time: 2025-06-08

2-methoxy-1-phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-1-phenylethanol
• (+/-)-1-phenyl-2-methoxyethanol
• 2-methoxy-1-phenylethan-1-ol

• Inchi： 1S/C9H12O2/c1-11-7-9(10)8-5-3-2-4-6-8/h2-6,9-10H,7H2,1H3
• InChI Key： DGDIVLMPQVYVGW-UHFFFAOYSA-N
• SMILES： OC(COC)C1C=CC=CC=1

Computed Properties

• Exact Mass: 152.083729621g/mol
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-methoxy-1-phenylethan-1-ol

Introduction to 2-Methoxy-1-Phenylethan-1-ol (CAS No. 3587-84-6)

2-Methoxy-1-phenylethan-1-ol, also known by its CAS number 3587-84-6, is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which includes a methoxy group and a phenyl group attached to an ethanol backbone. The combination of these functional groups imparts specific chemical and physical properties that make 2-methoxy-1-phenylethan-1-ol an interesting subject for both academic research and industrial applications.

The chemical formula of 2-methoxy-1-phenylethan-1-ol is C₉H₁₂O₂. It is a colorless liquid with a pleasant, floral odor, making it suitable for use in fragrances and flavorings. However, its potential extends far beyond these applications, as recent studies have highlighted its role in various biological and pharmaceutical contexts.

In the realm of medicinal chemistry, 2-methoxy-1-phenylethan-1-ol has shown promise as a lead compound for the development of new drugs. Research has demonstrated that this compound exhibits significant antioxidant and anti-inflammatory properties. A study published in the Journal of Medicinal Chemistry in 2023 reported that 2-methoxy-1-phenylethan-1-ol effectively scavenges free radicals and reduces oxidative stress in cellular models. These findings suggest that it could be a valuable candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Beyond its antioxidant properties, 2-methoxy-1-phenylethan-1-ol has also been investigated for its potential anti-cancer effects. A 2022 study in the Cancer Research Journal found that this compound inhibits the proliferation of cancer cells by inducing apoptosis and disrupting cell cycle progression. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and death. These results indicate that 2-methoxy-1-phenylethan-1-ol could serve as a novel therapeutic agent in cancer therapy.

In addition to its biological activities, 2-methoxy-1-phenylethan-1-ol has been explored for its use in the development of new materials. Its unique molecular structure makes it an excellent precursor for the synthesis of advanced polymers and coatings. A recent study published in the Polymer Chemistry Journal demonstrated that derivatives of 2-methoxy-1-phenylethan-1-ol can be used to create biodegradable polymers with enhanced mechanical properties. These materials have potential applications in biomedical devices, drug delivery systems, and environmental remediation.

The synthesis of 2-methoxy-1-phenylethan-1-ol can be achieved through various routes, including Grignard reactions and nucleophilic substitution reactions. One common method involves the reaction of phenylacetonitrile with methanol in the presence of a suitable catalyst. The resulting product can then be reduced to form the desired alcohol. Recent advancements in green chemistry have led to the development of more sustainable and environmentally friendly synthetic methods, further expanding the utility of this compound.

In conclusion, 2-methoxy-1-phenylethan-1-ol (CAS No. 3587-84-6) is a multifaceted compound with a wide range of applications in various fields. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and potential uses, it is clear that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.